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Compound of Interest

Compound Name:
3-Methyl-1-octadecylimidazolium

chloride

Cat. No.: B069637 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) for 1-Methyl-3-

octadecylimidazolium chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety,

physicochemical, and toxicological information for 1-Methyl-3-octadecylimidazolium chloride

(CAS No. 171058-19-8). The content is structured to meet the needs of researchers, scientists,

and professionals in drug development, with a focus on data presentation, experimental

context, and clear visualizations of key concepts.

Chemical Identification and Physical Properties
1-Methyl-3-octadecylimidazolium chloride is an ionic liquid characterized by an imidazolium

cation with a methyl group and a long octadecyl (C18) alkyl chain, paired with a chloride anion.

Its long alkyl chain imparts surfactant-like properties and influences its physical state and

potential applications.

Table 1: Physicochemical Properties of 1-Methyl-3-octadecylimidazolium chloride
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Property Value Source(s)

CAS Number 171058-19-8 [1][2]

Molecular Formula C₂₂H₄₃ClN₂ [1]

Molecular Weight 371.04 g/mol [1][2]

Physical State Solid at 25°C [2]

Melting Point 72 °C / 210 °C [2],[3]

Synonyms

3-Methyl-1-

octadecylimidazolium chloride,

OctadecMIM Cl, C₁C₁₈Im Cl,

Im₁,₁₈ Cl

[3]

Note on Melting Point Discrepancy: There is a notable variance in the reported melting points

from different suppliers. Iolitec reports a melting point of 72°C[2], while RoCo Global lists it as

210°C[3]. This significant difference warrants caution, and experimental verification of this

property is recommended before use.

Hazard Identification and Toxicology
Based on available Safety Data Sheets (SDS) for this compound and related long-chain

imidazolium salts, 1-Methyl-3-octadecylimidazolium chloride is classified as an irritant.[1] The

toxicological properties of this specific long-chain ionic liquid have not been fully investigated.

[4]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Toxicological Summary:

Acute Effects: Causes irritation to the skin, eyes, and respiratory system.[1][4] Ingestion may

lead to gastrointestinal irritation.[4]

Chronic Effects: The long-term toxicological effects have not been thoroughly investigated.[4]

LD50/LC50: No specific LD50 or LC50 data is currently available for 1-Methyl-3-

octadecylimidazolium chloride.[4]

Handling, Storage, and First Aid
Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area. An eyewash station and safety shower

should be readily accessible.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.

Storage:
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Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed to prevent moisture absorption, as the compound is

hygroscopic.[4]

Store away from strong oxidizing agents.[4]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash skin with soap and water. If irritation

persists, seek medical advice.[4]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.[4]

Experimental Protocols and Applications
While specific, detailed experimental protocols for 1-Methyl-3-octadecylimidazolium chloride

are not readily available in the public domain, its primary areas of research interest are in its

antimicrobial/antibiofilm properties and its role in thermal stability.

Synthesis of 1-Alkyl-3-methylimidazolium Chlorides
(General Protocol)
A general synthesis method for 1-alkyl-3-methylimidazolium chlorides involves the

quaternization of 1-methylimidazole with a haloalkane. The following is a generalized protocol

based on the synthesis of similar ionic liquids.
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Reactants

Reaction Process Purification
1-methylimidazole

Mix reactants
in a suitable solvent

(e.g., toluene or acetonitrile)

1-chlorooctadecane

Heat under reflux
for a specified time
(e.g., 24-72 hours)

Stirring
Cool to allow

product precipitation

Wash with a non-polar
solvent (e.g., hexane)

to remove unreacted starting materials

Dry under vacuum
to remove residual solvent

1-Methyl-3-octadecyl-
imidazolium chloride

Click to download full resolution via product page

General workflow for the synthesis of 1-Methyl-3-octadecylimidazolium chloride.

Antimicrobial and Antibiofilm Activity
Long-chain 1-alkyl-3-methylimidazolium chlorides are known for their antimicrobial properties.

The positively charged imidazolium head group interacts with the negatively charged

components of bacterial cell membranes, while the long alkyl chain can penetrate the

hydrophobic lipid bilayer, leading to membrane disruption and cell lysis. The antimicrobial

activity is generally observed to increase with the length of the alkyl chain, although a "cut-off"

effect may be seen with very long chains where decreased water solubility can reduce efficacy.
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Conceptual signaling pathway of antimicrobial action.

Thermal Stability Applications
This ionic liquid has been noted for its applications related to thermal stability.[3] While specific

thermogravimetric analysis (TGA) data for this compound is not readily available, long-chain

imidazolium salts can exhibit high thermal stability. TGA would be the standard method to

determine its decomposition temperature and assess its suitability for high-temperature

applications. The analysis would typically involve heating a sample at a constant rate in an inert

atmosphere and monitoring the weight loss as a function of temperature.

Stability and Reactivity
Chemical Stability: The compound is stable under normal storage conditions. It is, however,

hygroscopic and will absorb moisture from the air.[4]

Incompatible Materials: Strong oxidizing agents.[4]
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Hazardous Decomposition Products: Upon thermal decomposition, it may release toxic

fumes, including hydrogen chloride, nitrogen oxides, and carbon oxides.[4]

Disposal Considerations
Dispose of this chemical in accordance with federal, state, and local regulations. It should be

treated as hazardous waste and handled by a licensed professional waste disposal service. Do

not allow it to enter drains or waterways.

This technical guide is intended to provide a summary of the available information on 1-Methyl-

3-octadecylimidazolium chloride for a scientific audience. Due to the limited amount of publicly

available data for this specific compound, researchers are strongly encouraged to consult the

direct supplier's Safety Data Sheet and conduct their own risk assessments prior to handling

and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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